Cas no 1031756-98-5 (Cyclaniliprole)

• Product Name: Cyclaniliprole
• CAS No: 1031756-98-5
• MF: C₂₁H₁₇Br₂Cl₂N₅O₂
• MW: 602.105980634689
• CID: 2853124
• Update Time: 2025-06-08

Cyclaniliprole Chemical and Physical Properties

Names and Identifiers

• Cyclaniliprole
• 5-bromo-N-[2-bromo-4-chloro-6-(1-cyclopropylethylcarbamoyl)phenyl]-2-(3-chloropyridin-2-yl)pyrazole-3-carboxamide
• 3-Bromo-N-(2-bromo-4-chloro-6-(((1-cyclopropylethyl)amino)carbonyl)phenyl)-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxamide
• Cyclaniliprole [ISO]
• 3-bromo-n-[2-bromo-4-chloro-6-[[(1-cyclopropylethyl)amino]carbonyl]phenyl]-1-(3-chloropyridin-2-yl)-1h-pyrazole-5-carboxamide
• 3-bromo-N-[2-bromo-4-chloro-6-[[(1-cyclopropylethyl]amino]carbonyl]phenyl]-1-(3-chlor

• Inchi： 1S/C21H17Br2Cl2N5O2/c1-10(11-4-5-11)27-20(31)13-7-12(24)8-14(22)18(13)28-21(32)16-9-17(23)29-30(16)19-15(25)3-2-6-26-19/h2-3,6-11H,4-5H2,1H3,(H,27,31)(H,28,32)
• InChI Key： RAMUASXTSSXCMB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(C1=CC(=NN1C1C(=CC=CN=1)Cl)Br)=O)C(NC(C)C1CC1)=O)Cl

Computed Properties

• Exact Mass: 600.91056g/mol
• Monoisotopic Mass: 598.91261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 602.1g/mol
• XLogP3: 6.3
• Topological Polar Surface Area: 88.9

Additional information on Cyclaniliprole

Cyclaniliprole (CAS No. 1031756-98-5): An Advanced Insecticide for Modern Agriculture

Cyclaniliprole (CAS No. 1031756-98-5) is a novel insecticide that has gained significant attention in the agricultural sector due to its high efficacy and low environmental impact. This compound belongs to the anthranilic diamide class of insecticides, which are known for their selective action against a wide range of pests while minimizing harm to beneficial insects and the environment.

The development of Cyclaniliprole represents a significant advancement in pest management strategies. It acts by targeting the ryanodine receptors in insects, leading to paralysis and eventual death. This mechanism of action is distinct from many traditional insecticides, making it an effective tool for managing pests that have developed resistance to other compounds.

Recent studies have highlighted the broad-spectrum activity of Cyclaniliprole. It has been shown to be highly effective against various lepidopteran pests, including the diamondback moth (Plutella xylostella), the fall armyworm (Spodoptera frugiperda), and the corn earworm (Helicoverpa zea). These pests are major threats to crops such as corn, soybeans, and cotton, and the use of Cyclaniliprole can significantly reduce yield losses caused by these insects.

In addition to its efficacy, Cyclaniliprole has been praised for its favorable environmental profile. It has a low toxicity to non-target organisms, including bees and other beneficial insects. This makes it an ideal choice for integrated pest management (IPM) programs, where the goal is to minimize the use of chemical pesticides while maintaining crop health.

The safety profile of Cyclaniliprole extends beyond its impact on non-target organisms. It has been extensively tested for its effects on human health and has been found to have a low toxicity when used according to recommended guidelines. This is particularly important for farmers and agricultural workers who are frequently exposed to pesticides.

One of the key advantages of Cyclaniliprole is its long residual activity. Once applied, it remains effective for an extended period, reducing the need for frequent reapplication. This not only saves time and resources but also minimizes the environmental impact associated with repeated pesticide applications.

The application methods for Cyclaniliprole are versatile and can be tailored to specific crop needs. It can be applied through foliar sprays, soil treatments, or seed coatings, depending on the target pest and crop type. This flexibility makes it a valuable tool in a variety of agricultural settings.

In terms of formulation, Cyclaniliprole is available in various forms, including emulsifiable concentrates (EC), water-dispersible granules (WG), and suspension concentrates (SC). Each formulation is designed to optimize performance under different conditions, ensuring that farmers have access to the most effective product for their specific needs.

The global market for insecticides continues to grow, driven by increasing demand for food production and the need for sustainable pest management solutions. Cyclaniliprole is well-positioned to meet these demands due to its unique combination of high efficacy, low toxicity, and environmental compatibility.

Ongoing research into the mechanisms of action and application methods of Cyclaniliprole is further enhancing its value in modern agriculture. Scientists are exploring ways to improve its delivery systems and enhance its effectiveness against resistant pest populations. These efforts are crucial for ensuring that this compound remains a viable option for pest control in the future.

In conclusion, Cyclaniliprole (CAS No. 1031756-98-5) represents a significant advancement in insecticide technology. Its high efficacy, low toxicity, and environmental compatibility make it an essential tool for modern agriculture. As research continues to uncover new applications and improvements, the role of Cyclaniliprole in sustainable pest management is likely to expand even further.